Bromo-DragonFLY (hydrochloride)

Bromo-DragonFLY was first synthesized relatively recently, with no clear origin story available in scientific literature. It gained attention due to its potential psychoactive effects and has been linked to several fatalities []. Research interest lies in its potent activity at specific serotonin receptors, which might aid in understanding hallucinogenic mechanisms, but due to its dangerous nature, human studies are not conducted.

Molecular Structure Analysis

Bromo-DragonFLY possesses a unique structure within the phenethylamine class. The core structure is a phenethylamine backbone with an additional difuran moiety fused to the benzene ring and a bromine atom attached at the 8th position []. This structure contributes to its high affinity for the 5-HT2A receptor, a key receptor involved in serotonin signaling and implicated in hallucinations [].

Chemical Reactions Analysis

Due to its recent emergence and potential dangers, in-depth studies on Bromo-DragonFLY's chemical reactions are scarce in scientific literature. The synthesis pathway remains unknown. However, some analytical techniques have been established for its identification in forensic settings. Studies describe the formation of specific crystals under acidic gold chloride reagent, allowing for its detection in trace amounts [].

Bromo-DragonFLY acts as a full agonist at the serotonin 5-HT2A receptor []. This means it binds to the receptor and triggers a maximal response in the cell, similar to the natural neurotransmitter serotonin. The 5-HT2A receptor is widely distributed in the brain and plays a role in various functions, including perception, mood, and cognition. Overactivation of this receptor is linked to hallucinations, a core feature of many psychedelic drugs.

Bromo-DragonFLY is a highly dangerous substance. Studies report its involvement in several fatalities, likely due to its potent effects on the central nervous system []. The exact lethal dose in humans is unknown, but due to its high potency, even small amounts can be hazardous. There are no approved medical uses for Bromo-DragonFLY, and its possession is likely illegal in most countries.

Understanding Serotonin Signaling:

Bromo-DragonFLY exhibits a high affinity for serotonin receptors, particularly 5-HT2A, 5-HT2B, and 5-HT2C, with dissociation constants (Ki) in the low nanomolar range []. This makes it a valuable tool for researchers studying the role of these receptors in various brain functions, including:

• Learning and memory: Researchers use Bromo-DragonFLY to investigate how serotonin signaling impacts memory formation and consolidation [].
• Mood and behavior: Studies with Bromo-DragonFLY can help elucidate the involvement of serotonin in regulating mood, anxiety, and other behavioral aspects [].
• Neurological disorders: Bromo-DragonFLY's interaction with serotonin receptors is relevant for research on conditions like schizophrenia and depression, where these receptors are implicated [].

Development of New Therapeutics:

Although Bromo-DragonFLY itself is not a therapeutic candidate due to its high potency and potential for adverse effects, its research applications can inform the development of safer and more targeted drugs. By studying the effects of Bromo-DragonFLY on specific serotonin receptor subtypes, researchers can gain insights into designing drugs that interact more selectively with desired receptors, potentially leading to improved treatments for various conditions.

Forensic Applications:

Bromo-DragonFLY, being a designer drug, can be helpful in forensic science for:

• Identification of unknown substances: Due to its unique chemical structure, Bromo-DragonFLY can be identified in biological samples or seized materials, aiding in investigations involving its illegal use [].
• Development of detection methods: Research using Bromo-DragonFLY can contribute to the development of new analytical techniques for identifying similar designer drugs or their metabolites in forensic analysis [].

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